Cas no 116203-86-2 (2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI))
116203-86-2 structure
Product Name:2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI)
CAS No:116203-86-2
MF:C4H10N2O2
MW:123.165209293365
CID:187429
PubChem ID:146626
Update Time:2025-04-19
2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI)
- N-(1,1-dideuterio-2-hydroxypropyl)-N-methylnitrous amide
- N-Nitroso-N-methyl-D3-N-(2-oxopropyl-1-D2)amine
- 116203-86-2
- N-(1,1-dideuterio-2-hydroxypropyl)-N-(trideuteriomethyl)nitrous amide
- DTXSID20921965
- N-[2-Hydroxy(1,1-~2~H_2_)propyl]-N-(~2~H_3_)methylnitrous amide
-
- Inchi: 1S/C4H10N2O2/c1-4(7)3-6(2)5-8/h4,7H,3H2,1-2H3/i2D3,3D2
- InChI Key: SJPQUECDNWANFT-PDWRLMEDSA-N
- SMILES: OC(C)C([2H])([2H])N(C([2H])([2H])[2H])N=O
Computed Properties
- Exact Mass: 128.137
- Monoisotopic Mass: 120.087
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 76.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.9A^2
- XLogP3: -0.1
Experimental Properties
- Density: 1.17
- Boiling Point: 262.4°C at 760 mmHg
- Flash Point: 112.5°C
- Refractive Index: 1.47
- PSA: 52.9
2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI) Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
116203-86-2 (2-Propan-1,1-d2-ol,1-(methyl-d3-nitrosoamino)- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk